Cas no 360559-34-8 (Benzenamine,4-[5-[[(2,4-dichlorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-)

• Product Name: Benzenamine,4-[5-[[(2,4-dichlorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-
• CAS No: 360559-34-8
• MF: C₂₁H₁₆Cl₂N₄S
• MW: 427.349540710449
• CID: 1475466
• Update Time: 2024-08-24

Benzenamine,4-[5-[[(2,4-dichlorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[5-[[(2,4-dichlorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-
• Benzenamine, 4-[5-[[(2,4-dichlorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C21H16Cl2N4S/c22-16-9-6-15(19(23)12-16)13-28-21-26-25-20(14-7-10-17(24)11-8-14)27(21)18-4-2-1-3-5-18/h1-12H,13,24H2
• InChI Key： ITISAMKUXAXCDL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2N(C3=CC=CC=C3)C(SCC3=CC=C(Cl)C=C3Cl)=NN=2)C=C1

Computed Properties

• Exact Mass: 426.04758

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: 183 °C
• Boiling Point: 646.7±65.0 °C(Predicted)
• PSA: 56.73
• pka: 2.42±0.10(Predicted)